![molecular formula C10H17N3O B6272745 rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine CAS No. 2307747-75-5](/img/no-structure.png)
rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine
Overview
Description
Rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine, also known as RMP, is a novel compound derived from the pyrazole family of compounds. RMP has been found to have a wide range of potential applications in the fields of science and medicine. It has been studied extensively for its ability to act as a catalyst in organic synthesis, as well as its potential as a therapeutic agent. The aim of
Scientific Research Applications
Rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine has been studied extensively for its potential applications in scientific research. It has been shown to act as a catalyst in organic synthesis, and has been used in the synthesis of various compounds, including heterocyclic compounds, carboxylic acids, and amines. Additionally, rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine has been used in the synthesis of polymers and in the preparation of metal-organic frameworks.
Mechanism of Action
The mechanism of action of rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine is not yet fully understood. However, it is known that rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine acts as a catalyst in organic synthesis, and is involved in the formation of covalent bonds between different molecules. Additionally, rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine is believed to be involved in the formation of hydrogen bonds between molecules, which can lead to the formation of more stable compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine have not been studied in detail. However, it has been suggested that rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine may act as an antioxidant, and may also have anti-inflammatory properties. Additionally, rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine has been shown to inhibit the growth of certain bacteria, and to reduce the toxicity of certain compounds.
Advantages and Limitations for Lab Experiments
Rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is readily available. Additionally, rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine is stable under a wide range of conditions, and can be used in a variety of reactions. However, rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine is a racemic mixture, which can limit its effectiveness in some applications. Additionally, rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine has a low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for the use of rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine. These include its use as an antioxidant and anti-inflammatory agent, as well as its potential use in the synthesis of new compounds. Additionally, further research is needed to understand the mechanism of action of rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine, as well as its potential applications in drug design and drug delivery systems. Additionally, further research is needed to understand the effects of rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine on the human body, and to determine its potential therapeutic applications.
Synthesis Methods
Rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine is synthesized from the reaction of N-methyl-1H-pyrazole-4-carboxylic acid with 1-methyl-1H-pyrazole-4-carboxylic acid in the presence of a base and a reducing agent. The reaction is carried out in a solvent, such as methanol, at a temperature of 80 °C for 3 hours. The resulting product is a racemic mixture of rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine, which can be further purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine involves the synthesis of the oxan-3-yl intermediate, followed by the addition of the pyrazolyl group and the final step of introducing the amine group.", "Starting Materials": [ "2,3-O-Isopropylidene-D-glyceraldehyde", "1-methyl-1H-pyrazole-4-carboxylic acid", "Thionyl chloride", "Triethylamine", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Methanesulfonyl chloride", "Sodium cyanoborohydride", "Ammonium chloride" ], "Reaction": [ "Protection of 2,3-O-Isopropylidene-D-glyceraldehyde with methanesulfonyl chloride and triethylamine to form the mesylate intermediate", "Reduction of the mesylate intermediate with sodium borohydride in methanol to form the oxan-3-ol intermediate", "Conversion of the oxan-3-ol intermediate to the oxan-3-yl chloride intermediate with thionyl chloride", "Addition of 1-methyl-1H-pyrazole-4-carboxylic acid to the oxan-3-yl chloride intermediate in the presence of triethylamine to form the pyrazolyl intermediate", "Reduction of the pyrazolyl intermediate with sodium cyanoborohydride in methanol to form the racemic mixture of rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanol", "Conversion of the racemic mixture of rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanol to the racemic mixture of rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine with the addition of hydrochloric acid and ammonium chloride, followed by the addition of sodium hydroxide to adjust the pH" ] } | |
CAS RN |
2307747-75-5 |
Product Name |
rac-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-yl]methanamine |
Molecular Formula |
C10H17N3O |
Molecular Weight |
195.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
